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Cat. No.: S603432

Get Quote

Chemical Identity of Swietenidin B

The table below summarizes the basic identifying information available for Swietenidin B [1].

Property Description

Chemical Name 3,4-Dimethoxy-1H-Quinolin-2-One

Synonyms 3,4-Dimethoxycarbostyril; Swietenidin B

CAS Registry Number 2721-56-4

Molecular Formula C₁₁H₁₁NO₃

Molecular Weight 205.21 g/mol

A Proposed Workflow for Method Development

In the absence of a established protocol, you can develop a method by defining the analysis goal and

following a systematic workflow. The diagram below outlines this general process.
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Sample Preparation & Cleaning

The initial step involves isolating Swietenidin B from its plant matrix (Swietenia spp.) and removing

interfering components [2] [3].

Extraction: Use techniques like sonication or vortexing with organic solvents. The solvent choice

(e.g., methanol, ethanol, or aqueous mixtures) should be optimized for Swietenidin B's solubility,
which is reported to be high in DMSO (~50 mg/mL) [4].

Clean-up: Apply a technique appropriate for your sample's cleanliness and target analyte.
Solid-Liquid Extraction (SLE) or Solid-Phase Extraction (SPE) are common exhaustive

methods for complex plant extracts [3].
Microextraction techniques (e.g., SPME, DLLME) offer advantages as they are miniaturized,

consume less solvent, and can be more easily automated [2] [3].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s603432?utm_src=pdf-body-img
https://www.smolecule.com/products/s603432?utm_src=pdf-body
https://www.intechopen.com/chapters/79034
https://pmc.ncbi.nlm.nih.gov/articles/PMC9463481/
https://www.smolecule.com/products/s603432?utm_src=pdf-body
https://www.invivochem.com/sennidin-b.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9463481/
https://www.intechopen.com/chapters/79034
https://pmc.ncbi.nlm.nih.gov/articles/PMC9463481/
https://www.smolecule.com/products/s603432?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Instrumental Analysis

Liquid Chromatography coupled with Mass Spectrometry (LC-MS) is particularly suited for the

identification and quantification of natural products like Swietenidin B.

HPLC-MS/MS: A C18 column is a standard starting point for method development. Detection can be

optimized using Mass Spectrometry (MS) for high sensitivity and specificity [5].
HPLC-ECD: If Swietenidin B is electrochemically active, Electrochemical Detection (ECD) is a

highly sensitive option, as demonstrated for other compounds [6].

Method Validation

Any developed method must be validated to ensure it is suitable for its intended purpose. The following table

outlines the core parameters to investigate [7] [8].

Validation Parameter Description & Protocol Outline

Specificity/Selectivity Ensure the method can distinguish Swietenidin B from other matrix
components. Compare chromatograms of a standard, a blank sample, and a

spiked sample.

Linearity & Range Prepare at least 5 concentrations of Swietenidin B standard across the

expected range. Analyze and plot response vs. concentration. The
coefficient of determination (r²) should typically be >0.999 [7].

Accuracy (%
Recovery)

Spike known amounts of Swietenidin B into the matrix at multiple levels (e.g.,
50%, 100%, 150%). Measure the recovered amount. Acceptance criteria are

often 98-102% recovery [7].

| Precision | Repeatability: Inject multiple replicates (n=10) on the same day [7]. Intermediate Precision:

Perform the analysis on different days, by different analysts, or on different instruments. %RSD should

generally be <2.0% [7]. | | LOD & LOQ | LOD (Limit of Detection): The lowest detectable level. Can be

calculated as 3.3 × (Standard Deviation of response / Slope of calibration curve) [7]. LOQ (Limit of

Quantification): The lowest quantifiable level with suitable precision and accuracy. Can be calculated as 10

× (Standard Deviation of response / Slope of calibration curve) [7]. |
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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